4-bromo-3-methoxy-N-[2-(4-morpholinyl)phenyl]-2-naphthamide

• Molecular Formula: C22H21BrN2O3
• Molecular Weight: 441.3 g/mol
• IUPAC Name: 4-bromo-3-methoxy-N-(2-morpholin-4-ylphenyl)naphthalene-2-carboxamide
• InChI: InChI=1S/C22H21BrN2O3/c1-27-21-17(14-15-6-2-3-7-16(15)20(21)23)22(26)24-18-8-4-5-9-19(18)25-10-12-28-13-11-25/h2-9,14H,10-13H2,1H3,(H,24,26)
• InChI Key: GNMMZMGKFRNXFH-UHFFFAOYSA-N
• SMILES: COC1=C(C2=CC=CC=C2C=C1C(=O)NC3=CC=CC=C3N4CCOCC4)Br

Description

4-bromo-3-methoxy-N-[2-(4-morpholinyl)phenyl]-2-naphthamide, also known as BML-210, is a synthetic compound that has been studied for its potential therapeutic applications.

Mechanism of Action

4-bromo-3-methoxy-N-[2-(4-morpholinyl)phenyl]-2-naphthamide exerts its effects by inhibiting the activity of the transcription factor NF-κB, which plays a crucial role in regulating the expression of genes involved in inflammation and cancer. By inhibiting NF-κB, this compound reduces the production of pro-inflammatory cytokines and chemokines, as well as the proliferation and survival of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in vitro and in vivo. It has also been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of 4-bromo-3-methoxy-N-[2-(4-morpholinyl)phenyl]-2-naphthamide is its specificity for NF-κB inhibition, which reduces the potential for off-target effects. However, its low solubility in aqueous solutions and poor pharmacokinetic properties limit its use in in vivo studies. Additionally, the lack of clinical trials in humans limits its potential therapeutic applications.

Future Directions

Future research on 4-bromo-3-methoxy-N-[2-(4-morpholinyl)phenyl]-2-naphthamide could focus on improving its pharmacokinetic properties and developing more effective formulations for in vivo studies. Additionally, further studies could investigate its potential therapeutic applications in other diseases such as autoimmune disorders and viral infections. Finally, the development of more potent and selective NF-κB inhibitors could provide new opportunities for the treatment of inflammatory and cancerous diseases.

Synthesis Methods

4-bromo-3-methoxy-N-[2-(4-morpholinyl)phenyl]-2-naphthamide is synthesized through a multi-step process involving the reaction of 2-naphthoic acid with thionyl chloride, followed by the reaction with N-morpholinophenylamine and bromine. The final product is obtained through recrystallization and purification techniques.

Scientific Research Applications

4-bromo-3-methoxy-N-[2-(4-morpholinyl)phenyl]-2-naphthamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to exhibit anti-inflammatory and anti-tumor properties in pre-clinical studies.